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Compound of Interest

4-Chloro-N-methylpicolinamide
Compound Name:
hydrochloride

Cat. No. B563550

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity screening of
derivatives based on the 4-Chloro-N-methylpicolinamide scaffold. This document details
synthetic pathways, experimental protocols for biological evaluation, and summarizes key
findings, with a primary focus on their potential as antitumor agents. The information is
structured to serve as a practical resource for professionals engaged in pharmaceutical
research and development.

Introduction

4-Chloro-N-methylpicolinamide is a versatile pyridine derivative that serves as a crucial
intermediate in the synthesis of advanced pharmaceutical compounds.[1][2] Its derivatives
have garnered significant attention, particularly in oncology, due to their potent biological
activities. Research has led to the development of novel series of compounds, such as 4-(4-
formamidophenylamino)-N-methylpicolinamide and N-methylpicolinamide-4-thiol derivatives,
which exhibit significant antiproliferative effects against various human cancer cell lines.[3][4]
This guide consolidates the available data on the synthesis, in vitro and in vivo screening, and
preliminary mechanism of action for these promising compounds.

Synthesis and Screening Workflow
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The general pathway for developing and evaluating these derivatives involves a multi-step
chemical synthesis followed by a cascade of biological assays to determine activity and
mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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